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Introduction: Ethyl 2-(3-hydroxycyclobutyl)acetate is emerging as a valuable building block

in medicinal chemistry and drug development, notably as a linker in Proteolysis Targeting

Chimeras (PROTACs).[1] Its unique structure, featuring a cyclobutane ring, a secondary

alcohol, and an ethyl ester, offers specific spatial and chemical properties. This guide provides

a comprehensive overview of the material's safety profile and handling procedures,

synthesized from established chemical principles and data on structurally related compounds.

Given the absence of a specific, publicly available Material Safety Data Sheet (MSDS) for this

compound, this document serves as an expert-driven guide to its responsible use in a research

and development setting.

Section 1: Chemical Identification and Physical
Properties
This section outlines the fundamental chemical and physical characteristics of Ethyl 2-(3-
hydroxycyclobutyl)acetate, crucial for its proper handling and use in experimental design.
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Identifier Value

Chemical Name Ethyl 2-(3-hydroxycyclobutyl)acetate

CAS Number 1408075-22-8[1][2]

Molecular Formula C8H14O3[1][2]

Molecular Weight 158.20 g/mol [1]

Structure
A cyclobutane ring with a hydroxy group and an

ethyl acetate substituent.

Predicted Physical Properties:

Property Predicted Value/State Rationale/Comparative Data

Appearance Colorless liquid
Based on similar short-chain

esters and alcohols.

Odor Mild, possibly fruity
Characteristic of many ethyl

esters, though likely faint.

Boiling Point
Not determined; expected to

be >100°C

Higher than ethyl acetate

(77°C) due to increased

molecular weight and

hydrogen bonding from the

hydroxyl group.

Solubility

Soluble in organic solvents

(e.g., ethanol, DMSO, DMF).

Limited water solubility.

The ester and alkyl

components suggest

hydrophobicity, while the

hydroxyl group provides some

water solubility.

Storage
Store at 2-8°C, sealed in a dry

environment.[2]

Recommended for maintaining

chemical stability and

preventing degradation.
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Section 2: Hazard Identification and Toxicological
Profile (Inferred)
A thorough toxicological profile for Ethyl 2-(3-hydroxycyclobutyl)acetate has not been

established. The following potential hazards are inferred based on the functional groups

present and data from analogous compounds like ethyl acetate and other hydroxy esters.

GHS Hazard Classification (Predicted):

Eye Irritation: Category 2. Causes serious eye irritation.[3][4][5][6] (Based on ethyl acetate).

Specific Target Organ Toxicity (Single Exposure): Category 3. May cause drowsiness or

dizziness.[3][4][5][6] (Based on ethyl acetate).

Narrative on Potential Hazards:

The primary routes of exposure in a laboratory setting are inhalation, skin contact, and eye

contact.

Eye Contact: Direct contact with the liquid is likely to cause significant irritation,

characterized by redness, tearing, and a burning sensation.[7] This is a common property of

many organic esters.

Skin Contact: While not expected to be highly irritating to the skin, prolonged or repeated

exposure may lead to dryness or cracking.[5] Absorption through the skin is possible, and it

is prudent to minimize contact.

Inhalation: Inhalation of vapors or aerosols may cause respiratory tract irritation. At high

concentrations, it may lead to central nervous system effects such as drowsiness, dizziness,

and headache, similar to other volatile organic solvents like ethyl acetate.[6][7]

Ingestion: Ingestion is not an anticipated route of exposure in a laboratory setting. If it

occurs, it may cause gastrointestinal irritation.

Causality of Hazards: The ester functional group can be hydrolyzed to ethanol and 3-

hydroxycyclobutyl acetic acid, which can contribute to local irritation. The volatility, though likely

lower than ethyl acetate, still presents a potential inhalation hazard.
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Section 3: First-Aid Measures: A Self-Validating
Protocol
In the event of exposure, immediate and appropriate action is critical. The following protocols

are designed to be straightforward and effective.

Exposure Route First-Aid Protocol
Key Indicators for Medical

Attention

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[8]

Persistence of irritation, pain,

swelling, or visual

disturbances.

Skin Contact

Remove contaminated

clothing. Wash the affected

area with soap and plenty of

water.[8]

Development of irritation,

redness, or rash.

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

oxygen.[4][7]

Dizziness, headache, or

respiratory distress persists.

Ingestion
Do NOT induce vomiting.

Rinse mouth with water.[4]

If the individual is conscious

and alert, give 1-2 glasses of

water to drink. Seek immediate

medical advice.

Workflow for Responding to an Exposure Event:
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Caption: Workflow for responding to an exposure event.

Section 4: Handling, Storage, and Engineering
Controls
Proper handling and storage are paramount to ensuring the safety of laboratory personnel and

maintaining the integrity of the compound.

Detailed Handling Protocols:

Ventilation: Always handle Ethyl 2-(3-hydroxycyclobutyl)acetate in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[4][7]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[7]

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

Hygiene: Wash hands thoroughly after handling.[4][7] Do not eat, drink, or smoke in the

laboratory.
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Static Discharge: While not as volatile as ethyl acetate, it is good practice to take

precautionary measures against static discharge, especially when handling larger quantities.

[4]

Storage Recommendations:

Temperature: Store in a refrigerator at 2-8°C.[2]

Container: Keep the container tightly sealed to prevent the ingress of moisture and air.[4][7]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

Logical Relationship of Safety Measures:

Personal Protective Equipment Engineering Controls Administrative Controls

Safety Goggles Resistant Gloves Lab Coat Chemical Fume Hood Good Ventilation Standard Operating
Procedures (SOPs) Personnel Training

Safe Handling of
Ethyl 2-(3-hydroxycyclobutyl)acetate

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling.

Section 5: Accidental Release and Disposal
Considerations
A clear and concise plan for managing spills and disposing of waste is essential for laboratory

safety and environmental responsibility.

Accidental Release Protocol:

Evacuate: Evacuate non-essential personnel from the immediate area.
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Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with an inert absorbent such as sand,

vermiculite, or diatomaceous earth.[9]

Collect: Carefully collect the absorbed material into a sealable container for disposal.

Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

PPE: All personnel involved in the cleanup should wear appropriate PPE as outlined in

Section 4.

Waste Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[7] This material

should be treated as chemical waste.

Do not dispose of it down the drain.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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